Gleenol
Overview
Description
Gleenol is a natural product found in Cryptomeria japonica, Taonia atomaria, and other organisms with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- Gleenol, a spirocyclic sesquiterpene, has been synthesized through various methods. One approach involved starting from (−)-methone via a di-olefin, culminating in the formation of the spiro-ring system using the olefin metathesis reaction (Oesterreich & Spitzner, 2002). Another method utilized R-(−)-carvone as a starting material, employing a silicon-guided acid-promoted rearrangement of a 9-trimethylsilyl-5,6-epoxy-noreudesmane (Blay, Collado, García, & Pedro, 2005).
- A notable feature of this compound's synthesis involves Claisen rearrangement to achieve a multi-functionalized spiro[4.5]decane, highlighting the compound's complex chemical structure (Nakazaki, Era, & Kobayashi, 2007).
Properties
Molecular Formula |
C15H26O |
|---|---|
Molecular Weight |
222.37 g/mol |
IUPAC Name |
(5S,6R,9S,10R)-3,6-dimethyl-9-propan-2-ylspiro[4.5]dec-3-en-10-ol |
InChI |
InChI=1S/C15H26O/c1-10(2)13-6-5-12(4)15(14(13)16)8-7-11(3)9-15/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13+,14-,15-/m1/s1 |
InChI Key |
MYLXGCVCCZCOHU-LXTVHRRPSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@H]([C@H]([C@@]12CCC(=C2)C)O)C(C)C |
SMILES |
CC1CCC(C(C12CCC(=C2)C)O)C(C)C |
Canonical SMILES |
CC1CCC(C(C12CCC(=C2)C)O)C(C)C |
Synonyms |
gleenol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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